Cas no 229615-04-7 (4-(nitromethyl)heptane)

4-(nitromethyl)heptane structure
4-(nitromethyl)heptane structure
Product name:4-(nitromethyl)heptane
CAS No:229615-04-7
MF:C8H17NO2
MW:159.2260825634
CID:3443490
PubChem ID:23508764

4-(nitromethyl)heptane Chemical and Physical Properties

Names and Identifiers

    • HEPTANE, 4-(NITROMETHYL)-
    • 4-(nitromethyl)heptane
    • SCHEMBL6839886
    • EN300-1828822
    • 229615-04-7
    • 1-nitro-2-propylpentane
    • OBVBWBUKQBMQSR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H17NO2/c1-3-5-8(6-4-2)7-9(10)11/h8H,3-7H2,1-2H3
    • InChI Key: OBVBWBUKQBMQSR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

4-(nitromethyl)heptane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1828822-2.5g
4-(nitromethyl)heptane
229615-04-7
2.5g
$1988.0 2023-09-19
Enamine
EN300-1828822-5.0g
4-(nitromethyl)heptane
229615-04-7
5g
$2940.0 2023-06-01
Enamine
EN300-1828822-10.0g
4-(nitromethyl)heptane
229615-04-7
10g
$4360.0 2023-06-01
Enamine
EN300-1828822-10g
4-(nitromethyl)heptane
229615-04-7
10g
$4360.0 2023-09-19
Enamine
EN300-1828822-0.05g
4-(nitromethyl)heptane
229615-04-7
0.05g
$851.0 2023-09-19
Enamine
EN300-1828822-0.5g
4-(nitromethyl)heptane
229615-04-7
0.5g
$974.0 2023-09-19
Enamine
EN300-1828822-0.25g
4-(nitromethyl)heptane
229615-04-7
0.25g
$933.0 2023-09-19
Enamine
EN300-1828822-1.0g
4-(nitromethyl)heptane
229615-04-7
1g
$1014.0 2023-06-01
Enamine
EN300-1828822-0.1g
4-(nitromethyl)heptane
229615-04-7
0.1g
$892.0 2023-09-19
Enamine
EN300-1828822-5g
4-(nitromethyl)heptane
229615-04-7
5g
$2940.0 2023-09-19

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